Cas no 2171578-54-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-imidazol-2-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-imidazol-2-yl)carbamoylbutanoic acid
• CAS No: 2171578-54-2
• MF: C₂₃H₂₂N₄O₅
• MW: 434.444585323334
• CID: 6190611
• PubChem ID: 165809967
• Update Time: 2025-10-21

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-imidazol-2-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-imidazol-2-yl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1H-imidazol-2-yl)carbamoyl]butanoic acid
• EN300-1502879
• 2171578-54-2

• Inchi： 1S/C23H22N4O5/c28-20(29)10-9-19(21(30)27-22-24-11-12-25-22)26-23(31)32-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,11-12,18-19H,9-10,13H2,(H,26,31)(H,28,29)(H2,24,25,27,30)
• InChI Key： GJZIWQGKKRUWLV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=NC=CN1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.15901982g/mol
• Monoisotopic Mass: 434.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 133Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-imidazol-2-yl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-imidazol-2-yl)carbamoylbutanoic acid: A Comprehensive Overview of Its Properties and Applications

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-imidazol-2-yl)carbamoylbutanoic acid (CAS No. 2171578-54-2) is a highly specialized organic molecule that has garnered significant attention in the fields of peptide synthesis, medicinal chemistry, and bioconjugation. Its unique structure, featuring both a fluorenylmethoxycarbonyl (Fmoc) protecting group and an imidazole moiety, makes it a versatile building block for researchers. This article delves into its chemical properties, applications, and relevance to current scientific trends.

One of the most notable features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-imidazol-2-yl)carbamoylbutanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary N-terminal protection during peptide chain assembly, while the imidazole functionality can participate in hydrogen bonding and metal coordination, expanding its utility in biomimetic chemistry. Researchers often search for "Fmoc-protected amino acids" or "imidazole derivatives in drug discovery," highlighting the growing interest in such compounds.

In recent years, the demand for custom peptide synthesis and bioconjugation tools has surged, driven by advancements in proteomics and targeted drug delivery. 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-imidazol-2-yl)carbamoylbutanoic acid aligns with these trends, as its reactive groups enable precise modifications of peptides and proteins. For instance, the carboxylic acid terminus can be activated for amide bond formation, a critical step in linking biomolecules to nanoparticles or fluorescent probes.

Another area of interest is the compound's potential in small-molecule drug development. The imidazole ring is a common pharmacophore found in many FDA-approved drugs, particularly those targeting enzymes and receptors. By incorporating this moiety into peptide backbones, researchers can explore novel structure-activity relationships (SAR) and optimize bioavailability. Queries like "imidazole-based therapeutics" or "Fmoc-amino acid applications" reflect the scientific community's focus on these aspects.

From a synthetic perspective, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-imidazol-2-yl)carbamoylbutanoic acid exemplifies the convergence of organic chemistry and biotechnology. Its synthesis typically involves multi-step protection-deprotection strategies, emphasizing the importance of high-purity reagents and analytical validation. Laboratories specializing in peptide manufacturing often prioritize such compounds to ensure batch-to-batch consistency, a topic frequently searched as "peptide purity standards."

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-imidazol-2-yl)carbamoylbutanoic acid represents a valuable tool for modern chemical and biological research. Its dual functionality—combining the robustness of Fmoc chemistry with the versatility of imidazole—positions it at the forefront of innovations in drug design, biomaterials, and diagnostic agents. As the scientific community continues to explore its applications, this compound will likely remain a subject of intense study and discussion.